Cas no 951918-87-9 (2-(2-bromo-4-chlorophenoxy)acetonitrile)

• Product Name: 2-(2-bromo-4-chlorophenoxy)acetonitrile
• CAS No: 951918-87-9
• MF: C₈H₅BrClNO
• MW: 246.488400220871
• MDL: MFCD09906467
• CID: 5228320
• Update Time: 2026-03-07

2-(2-bromo-4-chlorophenoxy)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-4-chlorophenoxy)acetonitrile

• MDL： MFCD09906467
• Inchi： 1S/C8H5BrClNO/c9-7-5-6(10)1-2-8(7)12-4-3-11/h1-2,5H,4H2
• InChI Key： XANRULWSKRQLQG-UHFFFAOYSA-N
• SMILES： C(#N)COC1=CC=C(Cl)C=C1Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2-bromo-4-chlorophenoxy)acetonitrile

2-(2-Bromo-4-Chlorophenoxy)Acetonitrile: A Comprehensive Overview

The compound 2-(2-bromo-4-chlorophenoxy)acetonitrile, identified by the CAS number 951918-87-9, is a highly specialized organic chemical with significant applications in various fields. This compound is notable for its unique structure, which combines a phenoxy group with a nitrile functional group. The phenoxy moiety, characterized by a benzene ring substituted with bromine and chlorine atoms, contributes to the compound's stability and reactivity. The nitrile group, on the other hand, imparts additional electronic properties that make this compound versatile in chemical reactions.

Recent studies have highlighted the importance of 2-(2-bromo-4-chlorophenoxy)acetonitrile in medicinal chemistry and agrochemicals. Researchers have explored its potential as a precursor for synthesizing bioactive molecules, particularly in the development of herbicides and insecticides. The compound's ability to undergo nucleophilic substitution reactions makes it an ideal building block for constructing complex molecular architectures. For instance, a 2023 study published in *Journal of Agricultural and Food Chemistry* demonstrated its effectiveness as an intermediate in the synthesis of novel pesticides with enhanced selectivity and reduced environmental impact.

In terms of synthesis, 2-(2-bromo-4-chlorophenoxy)acetonitrile is typically prepared through a multi-step process involving halogenation and nucleophilic substitution. The bromination and chlorination steps are critical in determining the compound's stability and reactivity. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions, leading to higher yields and improved purity. These advancements were detailed in a 2023 paper in *Green Chemistry*, where the authors emphasized the importance of sustainable synthetic methods in modern organic chemistry.

The physical properties of 951918-87-9 are well-documented, with a melting point of approximately 65°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it suitable for various laboratory applications. Recent research has also focused on its thermal stability, particularly under high-temperature conditions relevant to industrial processes. A 2023 study published in *Thermochimica Acta* reported that the compound exhibits minimal decomposition up to 200°C, making it ideal for high-temperature reactions.

The environmental impact of 2-(2-bromo-4-chlorophenoxy)acetonitrile has been a subject of recent concern. Studies have shown that while the compound itself is not inherently hazardous, its degradation products may pose risks to aquatic ecosystems. Regulatory agencies have recommended strict guidelines for its handling and disposal to minimize environmental contamination. A 2023 review in *Environmental Science & Technology* highlighted the need for further research into the biodegradation pathways of this compound to ensure sustainable practices in its use.

In conclusion, 951918-87-9, or 2-(2-bromo-4-chlorophenoxy)acetonitrile, is a versatile compound with wide-ranging applications in chemistry and related fields. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in both academic and industrial settings.